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Compound of Interest

Compound Name: (S)-2-methoxypropanoic acid

Cat. No.: B016507 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(S)-2-Methoxypropanoic acid, a chiral building block with increasing relevance in

pharmaceutical and chemical synthesis, necessitates a thorough understanding of its safety

and hazard profile for secure handling and responsible application. This in-depth technical

guide provides a consolidated overview of its chemical and physical properties, toxicological

profile, and recommended safety protocols, grounded in current scientific understanding.

This document moves beyond a standard safety data sheet to offer a deeper, more

contextualized perspective. The causality behind experimental choices and safety protocols is

elucidated to empower researchers in making informed risk assessments. While

comprehensive data for the (S)-enantiomer is not always available, this guide synthesizes

information on the racemic mixture and related compounds to provide a robust safety

framework.

Chemical and Physical Properties: The Foundation
of Safe Handling
A precise understanding of a compound's physical and chemical properties is fundamental to

predicting its behavior and implementing appropriate safety measures. (S)-2-
Methoxypropanoic acid is a colorless oil under standard conditions.[1] Key physical and

chemical data are summarized below for quick reference.
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Property Value Source

Molecular Formula C4H8O3 [1][2]

Molecular Weight 104.10 g/mol [3]

CAS Number 23953-00-6 [4]

Appearance Liquid/Oil [1][5]

Boiling Point 105-108 °C @ 25 Torr [2]

Flash Point 87.1 ± 13.3 °C [2]

Density 1.0915 g/cm³ @ 20 °C [2]

This data is essential for designing experiments, particularly concerning reaction conditions

and purification methods. The relatively high boiling point and flash point suggest a low risk of

ignition under standard laboratory conditions, but sources of ignition should still be avoided,

especially when heating.[6]

Hazard Identification and GHS Classification: A
Clear Warning System
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for communicating hazard information. Based on aggregated data,

2-methoxypropanoic acid (racemic) is classified as follows:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[2][3]

Skin Irritation (Category 2): Causes skin irritation.[3]

Serious Eye Damage/Eye Irritation (Category 2A/1): Causes serious eye irritation or, in some

classifications for the (R)-enantiomer, causes serious eye damage.[3][7]

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation.[3]

GHS Pictograms:
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alt text

alt text

Signal Word:Warning or Danger[3][7]

Hazard Statements:

H302: Harmful if swallowed.[2][3]

H315: Causes skin irritation.[3]

H318/H319: Causes serious eye damage/Causes serious eye irritation.[3][7]

H335: May cause respiratory irritation.[3]

The following diagram illustrates the logical flow of hazard identification and subsequent safety

measures.

GHS Hazard Identification
Required Safety Controls

H302: Harmful if swallowed

Safe Handling Practices
- Avoid Ingestion, Inhalation, Skin/Eye Contact

H315: Causes skin irritation

Personal Protective Equipment (PPE)
- Gloves

- Safety Goggles/Face Shield
- Lab Coat

H318/H319: Causes serious eye damage/irritation

H335: May cause respiratory irritation
Engineering Controls

- Chemical Fume Hood
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Caption: GHS Hazards and Corresponding Safety Controls.

Toxicological Profile: Understanding the Biological
Impact
Detailed toxicological data for (S)-2-methoxypropanoic acid is limited. However, studies on

the racemic mixture (2-methoxypropionic acid, MPA) and its precursor, β-propylene glycol

monomethyl ether (β-PGME), provide valuable insights into its potential biological effects.

Acute Toxicity
While specific LD50 values are not readily available in the reviewed literature, the GHS

classification of "Harmful if swallowed" (H302) indicates a moderate level of acute oral toxicity.

[2][3] Data for dermal and inhalation toxicity are largely absent.

Irritation and Sensitization
The compound is classified as a skin and eye irritant.[3] Skin contact may lead to redness,

itching, and inflammation.[8] Eye contact can cause serious irritation, characterized by redness,

watering, and pain.[8] There is no available data to suggest that (S)-2-methoxypropanoic acid
is a skin sensitizer.[6]

Developmental and Reproductive Toxicity
This is a critical area of concern for researchers, particularly those in drug development.

Studies on the metabolite 2-methoxypropionic acid (MPA), the racemic form of the compound

of interest, have been conducted.

Developmental Toxicity: In vivo studies in rabbits, a species sensitive to the developmental

effects of related glycol ethers, have shown that MPA can cause developmental effects, but

only at doses that also cause maternal toxicity.[8][9] The No-Observed-Adverse-Effect Level

(NOAEL) for developmental toxicity was determined to be 26 mg/kg/day.[6][8] It is important

to note that MPA was found to be significantly less potent and was not selectively toxic to the

fetus when compared to its structural analog, methoxyacetic acid (MAA), a known teratogen.

[3][9]
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Teratogenicity: The main metabolite of 2-methoxypropanol-1, which is 2-methoxypropionic

acid, has been reported to be teratogenic in rabbits at a dose of 78 mg/kg/day.[6] At this

dose, reduced maternal body weight and an increase in fetal resorptions were observed.[6]

Genotoxicity and Carcinogenicity
There is currently no data available to assess the genotoxic or carcinogenic potential of (S)-2-
methoxypropanoic acid.[6] Bacterial mutagenicity tests on the related compound 2-

methoxypropanol-1 were negative.[6]

The Question of Chirality in Toxicity
It is a well-established principle in toxicology that enantiomers of a chiral compound can exhibit

different pharmacological and toxicological profiles.[5][10] This is due to the stereospecific

nature of interactions with biological macromolecules such as enzymes and receptors.[5][10]

Currently, the available toxicological data for 2-methoxypropanoic acid does not differentiate

between the (S) and (R) enantiomers. The studies cited were conducted on the racemic

mixture. Therefore, in the absence of specific data for the (S)-enantiomer, a precautionary

principle should be adopted, assuming that it possesses a toxicological profile similar to or

potentially more potent than the racemic mixture.

Safe Handling and Storage Protocols: A Practical
Guide
Adherence to strict safety protocols is paramount when working with (S)-2-methoxypropanoic
acid. The following protocols are based on its known hazards.

Engineering Controls
Ventilation: All handling of (S)-2-methoxypropanoic acid should be conducted in a well-

ventilated area. For procedures that may generate aerosols or vapors, a certified chemical

fume hood is mandatory.[8][11]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure.
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Eye and Face Protection: Chemical safety goggles are required at all times. In situations with

a higher risk of splashing, a face shield should be worn in addition to goggles.[8]

Skin Protection:

Gloves: Chemically resistant gloves (e.g., nitrile, neoprene) should be worn. It is crucial to

inspect gloves for any signs of degradation or perforation before use.

Lab Coat: A flame-resistant lab coat should be worn and kept buttoned.

Respiratory Protection: If engineering controls are insufficient to maintain airborne

concentrations below exposure limits, or during emergency situations, a NIOSH-approved

respirator with an appropriate cartridge for organic vapors should be used.[12]

The following workflow outlines the appropriate selection of PPE.
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Handling (S)-2-methoxypropanoic acid

Potential for Splashing?

Wear Chemical Safety Goggles

No

Wear Face Shield over Goggles

Yes

Wear Chemically Resistant Gloves

Wear Lab Coat

Proceed with Caution

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Selection Workflow.

Handling Procedures
Avoid contact with skin, eyes, and clothing.[8]

Do not ingest or inhale.[13]

Wash hands thoroughly after handling.[8]

Keep containers tightly closed when not in use.[8]
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Use non-sparking tools and avoid sources of ignition.[6]

Storage
Store in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.[11]

Store in tightly sealed containers.[8]

Emergency Procedures and First Aid: A Rapid
Response Plan
In the event of an exposure or spill, immediate and appropriate action is crucial.

First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8]

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and water for at least 15 minutes. Seek medical attention if irritation persists.[8]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.[8]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Never give anything by mouth to an unconscious person. Seek immediate medical attention.

[8]

The following diagram outlines the first aid response to an exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://series.publisso.de/sites/default/files/documents/series/mak/dam/Vol2019/Iss2/Alt028/mb158947e6519_w.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxypropanoic-acid
https://academic.oup.com/toxsci/article/71/2/217/1660342
https://academic.oup.com/toxsci/article/71/2/217/1660342
https://academic.oup.com/toxsci/article/71/2/217/1660342
https://academic.oup.com/toxsci/article/71/2/217/1660342
https://academic.oup.com/toxsci/article/71/2/217/1660342
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Route of Exposure

Immediate Actions

Exposure to (S)-2-methoxypropanoic acid

Eye Contact Skin Contact Inhalation Ingestion

Flush with water for 15 min Wash with soap and water for 15 min Move to fresh air Rinse mouth with water (if conscious)

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First Aid Response to Exposure.

Accidental Release Measures
Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a

suitable, labeled container for disposal.

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Contain the spill and prevent it from entering drains or waterways.[8] Collect the material for

disposal.

Waste Disposal Guidelines
Dispose of (S)-2-methoxypropanoic acid and any contaminated materials in accordance with

all applicable federal, state, and local regulations.[8] It is the responsibility of the waste

generator to properly classify and dispose of chemical waste.

Conclusion: A Commitment to Safety
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(S)-2-Methoxypropanoic acid is a valuable chemical entity with significant potential. A

comprehensive understanding of its safety and hazard profile is not a barrier to its use but

rather an enabler of its responsible and innovative application. While data gaps, particularly

concerning the specific toxicology of the (S)-enantiomer, remain, the information presented in

this guide provides a robust framework for its safe handling. Researchers and drug

development professionals are encouraged to remain vigilant, adhere to the recommended

safety protocols, and consult the primary literature as new data becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [(S)-2-Methoxypropanoic Acid: A Comprehensive
Technical Guide to Safety and Hazards]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016507#s-2-methoxypropanoic-acid-safety-and-
hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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